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Compound of Interest

Compound Name: D-Mannitol-2-13C

Cat. No.: B15139572 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides procedural guidance

for the personal protective equipment (PPE), operational handling, and disposal of D-Mannitol-
2-13C.

Physicochemical and Safety Data
D-Mannitol-2-13C is a stable, isotopically labeled form of D-Mannitol and is not radioactive.[1]

[2] Based on available safety information for both the labeled and unlabeled compound, D-

Mannitol is not classified as a hazardous substance.[3][4] The key physical and safety

parameters are summarized below.

Property Value Reference

Chemical Formula C₅¹³CH₁₄O₆ [5]

Molecular Weight 183.16 g/mol

Physical State Solid

Appearance White [4][6]

Melting Point 165 - 170 °C [4][7]

Odor Odorless [4][6]

Hazard Classification Not classified as hazardous [3][8]
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Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and ensure safety during the

handling of D-Mannitol-2-13C.[9][10]

PPE Category Specific Recommendations

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile gloves).[11] Inspect gloves before

use and remove and dispose of them properly if

contaminated.[6]

Eye/Face Protection

Use safety glasses with side-shields.[7][10] If

there is a splash hazard, a face shield should be

worn in addition to safety glasses or goggles.

[10][11]

Skin and Body Protection

Wear a lab coat to protect skin and personal

clothing.[9][11] Ensure long pants and closed-

toe shoes are worn in the laboratory.[10]

Respiratory Protection

For handling fine powders that may become

airborne, a dust mask (e.g., type N95 (US) or

type P1 (EN143) respirator filter) is

recommended.[7] Ensure adequate ventilation

in the work area.[3]

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle in a well-ventilated area, such as a chemical fume hood,

especially when working with the solid in powdered form to minimize dust generation.[3]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[4] Do not ingest or

inhale.[4] Wash hands thoroughly after handling.[3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
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Spill Management: In case of a spill, avoid generating dust.[6] Sweep up the solid material and

place it into a suitable, labeled container for disposal.[6]

Disposal: As D-Mannitol-2-13C is a stable, non-radioactive isotopically labeled compound, it

does not require special disposal procedures beyond those for standard chemical waste.[1][2]

Dispose of the compound and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Do not dispose of it down the drain or in general waste.

Workflow for Safe Handling of D-Mannitol-2-13C
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Caption: Workflow for the safe handling of D-Mannitol-2-13C.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15139572?utm_src=pdf-body-img
https://www.benchchem.com/product/b15139572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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